N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dimethoxybenzamide
Overview
Description
“N-(1,2-dihydroacenaphthylen-5-yl)formamide” is a molecule that contains a total of 28 bonds. There are 17 non-H bonds, 12 multiple bonds, 1 rotatable bond, 1 double bond, 11 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 2 nine-membered rings, 1 ten-membered ring, and 1 secondary amide .
Molecular Structure Analysis
The molecular structure of “N-(1,2-dihydroacenaphthylen-5-yl)formamide” includes 1 five-membered ring, 2 six-membered rings, 2 nine-membered rings, 1 ten-membered ring, and 1 eleven-membered ring .
Scientific Research Applications
Benzamide Derivatives in Cancer Research
Benzamide derivatives have been extensively studied for their potential applications in cancer research. For example, compounds like N-(4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl)-2-methoxy-5-methylbenzamide have been evaluated for their affinity to sigma-2 receptors, which are upregulated in proliferating tumor cells. Such compounds are promising for the development of diagnostic and therapeutic agents targeting tumor proliferation (Xu et al., 2005).
Development of Novel Synthetic Routes
The development of efficient synthetic routes for pharmaceutical compounds is a crucial aspect of medicinal chemistry. Research has demonstrated novel, practical, and efficient synthesis methods for compounds like YM758 monophosphate, showcasing the importance of innovative synthetic strategies in drug development (Yoshida et al., 2014).
Molecular Structure and Intermolecular Interactions
Understanding the molecular structure and intermolecular interactions of benzamide derivatives provides insights into their potential biological activities. Studies have focused on characterizing these compounds through methods like X-ray diffraction and DFT calculations, which are essential for the rational design of bioactive molecules (Karabulut et al., 2014).
Advanced Materials and Polymer Synthesis
Benzamide derivatives also find applications in the synthesis of advanced materials, such as novel aromatic polyimides. These materials exhibit significant thermal stability and specific heat capacities, making them suitable for high-performance applications (Butt et al., 2005).
Future Directions
Given the lack of specific information on “N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dimethoxybenzamide”, future research could focus on its synthesis, characterization, and potential applications. It would be particularly interesting to explore its potential biological activities, given the known activities of related acenaphthene derivatives .
properties
IUPAC Name |
N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dimethoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3/c1-24-15-9-10-17(19(12-15)25-2)21(23)22-18-11-8-14-7-6-13-4-3-5-16(18)20(13)14/h3-5,8-12H,6-7H2,1-2H3,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHXTVRNLTWJKCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC=C3CCC4=C3C2=CC=C4)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-1-(indolin-1-yl)ethanone](/img/structure/B2367370.png)
![N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide](/img/structure/B2367372.png)
![N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)quinoline-2-carboxamide](/img/structure/B2367373.png)
![9-benzyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2367376.png)
![2-[(2-Chloro-6-fluorophenyl)methyl]-6-(2,4-dimethylphenyl)pyridazin-3-one](/img/structure/B2367380.png)
![7,9-Dimethyl-11-oxo-11H-pyrido[2,1-B]quinazoline-6-carbonitrile](/img/structure/B2367382.png)
![2-(4-(1H-pyrrole-2-carbonyl)piperazin-1-yl)-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B2367385.png)